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Compound of Interest

4-(trans-4-
Compound Name: Propylcyclohexyl)phenylboronic
acid

Cat. No.: B117973

\ J

An In-Depth Technical Guide to the Safety Data of 4-(trans-4-
Propylcyclohexyl)phenylboronic acid

Section 1: Chemical Identification and Properties

This section details the fundamental chemical identity and physical properties of 4-(trans-4-
Propylcyclohexyl)phenylboronic acid.

1.1 Chemical Identity
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Identifier Value

4-(trans-4-Propylcyclohexyl)phenylboronic
acid[1][2]

Product Name

CAS Number 146862-02-4[1][2][3][4]

[4-(4-propylcyclohexyl)phenyl]boronic acid, 4-

Synonyms (trans-4-Propylcyclohexyl)benzeneboronic
acid[1][2]

Molecular Formula C15H23B0O2[2]

Molecular Weight 246.16 g/mol [1][2]

Laboratory chemicals, synthesis of substances,
Intended Use .
proteomics research.[2]

1.2 Physical and Chemical Properties

The following table summarizes the key physical and chemical properties. All data is predicted
unless otherwise stated.

Property Value

Physical State Solid, powder to crystal.[1][3][4]
Appearance White to almost white.[1]

Density 1.03 + 0.1 g/cm3 (Predicted).[3]
pKa 8.70 £ 0.17 (Predicted).[3]
Solubility Slightly soluble in Methanol.[1][3]
Melting Point Data not available.

Room temperature; recommended cool (<15°C),
Storage Temperature
dark place; Inert atmosphere, 2-8°C.[1][3]

Section 2: Hazard Identification and First Aid
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This compound is classified as hazardous. The following section outlines the specific hazards
and the recommended first-aid response.

2.1 GHS Classification

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.[1]

. L H319: Causes serious eye
Serious Eye Irritation 2A S
irritation.[1]

 Signal Word:Warning[1]
e Pictogram: GHS07 (Exclamation Mark)
2.2 First Aid Response Workflow

The following diagram outlines the decision-making process for first aid following an accidental
exposure.
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Exposure Event Occurs

Determine Exposure Route

Skin Contact
(H315 Hazard)

Eye Contact
(H319 Hazard)

P302+P352: Wash with plenty of water. P305+P351+P338: Rinse cautiously with water for several minutes.
P362+P364: Take off contaminated clothing and wash before reuse. Remove contact lenses, if present and easy to do. Continue rinsing.,

!
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Caption: First aid decision workflow for exposure events.

Section 3: Exposure Controls and Personal
Protection

Given the identified hazards, appropriate engineering controls and personal protective
equipment (PPE) are mandatory for safe handling.

3.1 Engineering Controls

o Ensure adequate ventilation, especially in confined areas.
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» Eyewash stations and safety showers must be close to the workstation location.

3.2 Personal Protective Equipment (PPE) Selection

The selection of PPE is dictated by the potential routes of exposure and identified hazards.
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Assess Risk of Exposure

Risk of Skin Contact?

(H315 Irritant)

Wear appropriate protective gloves
(e.g., Nitrile). Inspect prior to use.

Risk of Eye Contact?
(H319 Irritant)

Wear tight-sealing safety goggles
or face shield.

N

Wear protective lab coat.

No

Proceed with Safe Handling

Click to download full resolution via product page

Caption: Logical workflow for Personal Protective Equipment (PPE) selection.
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Section 4: Toxicological Information

No specific quantitative toxicological data (e.g., LD50) for this compound was found. The
primary hazards are irritation to the skin and eyes. The experimental protocol for determining
such irritation is outlined below.

4.1 Experimental Protocol: Acute Dermal Irritation/Corrosion (OECD 404)

This protocol describes the standard method used to assess the potential for a substance to
cause skin irritation.[5]

o Animal Selection & Preparation: A healthy young adult albino rabbit is selected.[6][7]
Approximately 24 hours before the test, fur is closely clipped from the dorsal area of the
trunk, taking care to avoid abrading the skin.[8]

e Substance Application: A dose of 0.5 g of the solid test substance is applied to a small area
of skin (approx. 6 cm?).[6][8] The substance is moistened with a minimal amount of a suitable
vehicle (e.g., water) to ensure good skin contact.[9] The area is covered with a gauze patch
and a semi-occlusive dressing.[3][9]

o Exposure Period: The exposure period is 4 hours.[6][7] If a corrosive effect is observed at
any point, the test is terminated immediately.[5]

o Post-Exposure & Observation: After 4 hours, residual test substance is removed.[6][7] The
skin is examined for signs of erythema (redness) and edema (swelling) at 60 minutes, then
at 24, 48, and 72 hours after patch removal.[9] Observations continue for up to 14 days to
assess the reversibility of any effects.[5][6][9]

» Classification: The substance is classified as an irritant based on the severity and
persistence of the observed skin reactions.[6]

Preparation Exposure Observation

1. Select & Prepare | || [2. Apply 0.5 of Substance 3. Cover with Semi-Occlusive || [5. Remove Dressin, g & 6. Score Erythema & Edema. 7. Continue Observation
‘Albino Rabbit }“" ‘ 0 6 cm? Skin Area. Dressing 4. Expose for 4 Hours _>1— Clean Skin at1, 24, 48, 72 hrs " foruptolapays || T

8. Classify Hazard
Based on Reversibility
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Caption: Experimental workflow for the OECD 404 Dermal Irritation test.

Section 5: Ecotoxicological Information

No specific ecotoxicity data was found for this compound. If required, testing would follow
standardized guidelines such as OECD 203 for fish toxicity.

5.1 Experimental Protocol: Fish, Acute Toxicity Test (OECD 203)

This protocol is a standard method to determine the short-term toxicity of a substance to fish.
[10]

o Test Organism: One or more fish species may be used, such as Zebrafish (Brachydanio
rerio) or Rainbow Trout.[11][12] A minimum of seven fish are used for each test
concentration and for the control group.[13]

o Test Concentrations: The substance is tested at a minimum of five concentrations arranged
in a geometric series (e.g., 100 mg/L, 45 mg/L, 21 mg/L, etc.).[10][13] A limit test may first be
performed at a single high concentration (100 mg/L).[11]

o Exposure: Fish are exposed to the test substance in water for a period of 96 hours.[10][13]
[14]

o Observation: Mortalities and any abnormal effects are recorded at 24, 48, 72, and 96 hours.
[13][14]

o Data Analysis: The results are used to calculate the LC50 (Lethal Concentration, 50%),
which is the concentration of the substance that is estimated to be fatal to 50% of the test
organisms over the 96-hour period.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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